Cas no 13640-53-4 (2-(pyridin-4-ylmethyl)cyclopentanone)

• Product Name: 2-(pyridin-4-ylmethyl)cyclopentanone
• CAS No: 13640-53-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1240623
• PubChem ID: 203001
• Update Time: 2025-04-20

2-(pyridin-4-ylmethyl)cyclopentanone Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-4-ylmethyl)cyclopentanone
• 2-(4-Pyridylmethyl)cyclopentanone
• 2-(pyridin-4-ylmethyl)cyclopentan-1-one
• Cyclopentanone, 2-(4-pyridylmethyl)-
• AKOS014923606
• BRN 1450848
• DTXSID30929376
• 2-[(Pyridin-4-yl)methyl]cyclopentan-1-one
• 13640-53-4

• Inchi： 1S/C11H13NO/c13-11-3-1-2-10(11)8-9-4-6-12-7-5-9/h4-7,10H,1-3,8H2
• InChI Key： KCCWUQWTDYABRH-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC1C=CN=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.3

Experimental Properties

• Density: 1.117
• Boiling Point: 315.7°C at 760 mmHg
• Flash Point: 152.7°C
• Refractive Index: 1.556
• PSA: 29.96